molecular formula C20H13F5N4OS B11194043 9-(3,5-difluorophenyl)-6-(thiophen-2-yl)-2-(trifluoromethyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

9-(3,5-difluorophenyl)-6-(thiophen-2-yl)-2-(trifluoromethyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

Cat. No.: B11194043
M. Wt: 452.4 g/mol
InChI Key: NUTWHHOSWGDHCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 9-(3,5-difluorophenyl)-6-(thiophen-2-yl)-2-(trifluoromethyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one is a triazoloquinazolinone derivative characterized by a fused bicyclic core structure. Key structural features include:

  • Thiophen-2-yl group: A heterocyclic moiety that enhances electronic diversity and may influence binding interactions.
  • Trifluoromethyl group: A highly electronegative substituent that increases lipophilicity and metabolic stability.

This compound belongs to a class of molecules under investigation for pharmacological applications, leveraging their structural complexity to modulate biological targets.

Properties

Molecular Formula

C20H13F5N4OS

Molecular Weight

452.4 g/mol

IUPAC Name

9-(3,5-difluorophenyl)-6-thiophen-2-yl-2-(trifluoromethyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one

InChI

InChI=1S/C20H13F5N4OS/c21-11-4-10(5-12(22)8-11)17-16-13(6-9(7-14(16)30)15-2-1-3-31-15)26-19-27-18(20(23,24)25)28-29(17)19/h1-5,8-9,17H,6-7H2,(H,26,27,28)

InChI Key

NUTWHHOSWGDHCE-UHFFFAOYSA-N

Canonical SMILES

C1C(CC(=O)C2=C1NC3=NC(=NN3C2C4=CC(=CC(=C4)F)F)C(F)(F)F)C5=CC=CS5

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Triazoloquinazolinone derivatives exhibit diverse pharmacological and physicochemical properties depending on substituent variations. Below is a comparative analysis of structurally related compounds:

Table 1: Structural and Physicochemical Comparison

Compound Name Substituents (R1, R2, R3) Molecular Weight logP Key Features
Target Compound R1=3,5-difluorophenyl, R2=thiophen-2-yl, R3=trifluoromethyl ~434.3* ~3.8† High lipophilicity, heterocyclic thiophene, strong electron-withdrawing groups
9-(3-Fluorophenyl)-6-methyl-...quinazolin-8(1H)-one () R1=3-fluorophenyl, R2=methyl 298.32 N/A Lower molecular weight, simpler substituents
9-(2-Chlorophenyl)-6,6-dimethyl-...quinazolin-8(4H)-one () R1=2-chlorophenyl, R2=dimethyl 328.8 3.34 Chlorine substituent, moderate lipophilicity
9-(4-Hydroxyphenyl)-6,6-dimethyl-...quinazolin-8(4H)-one () R1=4-hydroxyphenyl, R2=dimethyl N/A N/A Polar hydroxyl group, reduced lipophilicity
6-(4-Fluorophenyl)-9-(2-methylphenyl)-...quinazolin-8(4H)-one () R1=2-methylphenyl, R2=4-fluorophenyl N/A N/A Mixed aryl substituents, steric bulk
9-Phenyl-6,6-dimethyl-...quinazolin-8(4H)-one () R1=phenyl, R2=dimethyl N/A N/A Baseline structure for comparative studies

*Estimated based on analogous compounds in (MolWeight: 378.38 for phenyl/fluorophenyl variants).
†Predicted using substituent contributions ().

Key Findings:

Substituent Effects on Lipophilicity: The trifluoromethyl group in the target compound significantly increases logP compared to methyl or hydroxylated derivatives (e.g., 3.34 for the chlorophenyl analog vs. ~3.8 for the target) .

Synthetic Efficiency: Catalytic methods like NGPU () improve yields and reduce reaction times for triazoloquinazolinones. The target compound may benefit from such advancements, though direct synthesis data are unavailable.

Dimethyl substituents () reduce conformational flexibility compared to thiophene or trifluoromethyl groups.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.